4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone, also known as CPIP, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPIP is a small molecule that belongs to the class of pyrrolidinones and has been found to exhibit several promising biological activities.
Mechanism of Action
The mechanism of action of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone is not fully understood. However, it has been suggested that 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone exerts its biological effects by modulating the activity of certain enzymes and receptors in the body. 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. It has also been shown to activate the peroxisome proliferator-activated receptor (PPAR), which plays a role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has been found to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has also been found to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in vitro. Additionally, 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has been found to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has also been found to have good stability and solubility in aqueous solutions. However, there are also some limitations to using 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could interfere with experimental results.
Future Directions
There are several potential future directions for research on 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone. One area of interest is the development of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone-based drugs for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to fully understand the mechanism of action of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone and its potential therapeutic applications. Other areas of research could include investigating the effects of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone on other physiological systems, such as the cardiovascular and respiratory systems.
Synthesis Methods
The synthesis of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone involves the reaction of 2,3-dihydro-1H-inden-2-amine with cyclopentanone and pyrrolidinone in the presence of a catalyst. The resulting product is then purified using chromatography techniques. The synthesis of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has also been investigated for its role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O/c21-18-11-16(19-15-7-3-4-8-15)12-20(18)17-9-13-5-1-2-6-14(13)10-17/h1-2,5-6,15-17,19H,3-4,7-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GACANSOEPQNRIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC2CC(=O)N(C2)C3CC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.